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Compound of Interest

Compound Name: (1S,2S)-2-Methoxycyclohexanol

Cat. No.: B1148471 Get Quote

Introduction
(1S,2S)-2-Methoxycyclohexanol is a chiral organic compound that serves as a crucial

building block and intermediate in various fields, most notably in the pharmaceutical and

agrochemical industries.[1][2] Its stereospecific structure is fundamental to its utility, enabling

the synthesis of complex, enantiomerically pure molecules.[1] This guide provides a detailed

examination of the chirality of (1S,2S)-2-Methoxycyclohexanol, its physicochemical

properties, synthesis, and applications, with a focus on experimental and technical data

relevant to researchers and professionals in drug development.

Chirality of (1S,2S)-2-Methoxycyclohexanol
The chirality of (1S,2S)-2-Methoxycyclohexanol arises from the presence of two

stereocenters on the cyclohexane ring. These are the carbon atoms bonded to the hydroxyl (-

OH) group and the methoxy (-OCH3) group. The specific spatial arrangement of these

substituents, designated as (1S,2S) according to the Cahn-Ingold-Prelog (CIP) priority rules,

defines its unique three-dimensional structure and its non-superimposable mirror image, the

(1R,2R)-enantiomer.

The "trans" configuration, where the hydroxyl and methoxy groups are on opposite faces of the

cyclohexane ring, is a key feature of this molecule.[3][4] This specific stereochemistry is critical

for its role as a chiral auxiliary and in stereoselective synthesis, where it influences the

stereochemical outcome of reactions to produce a desired enantiomer of the target molecule.

[2]
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Physicochemical Properties
A summary of the key physicochemical properties of (1S,2S)-2-Methoxycyclohexanol is
presented in the table below.

Property Value

Molecular Formula C7H14O2[1][2][3]

Molecular Weight 130.18 g/mol [1][2][3]

CAS Number 134108-92-2[1][2][3]

IUPAC Name (1S,2S)-2-methoxycyclohexan-1-ol[2]

Appearance Colorless liquid[5]

Boiling Point 195 °C[1]

Density 1.015 g/cm³[1]

Refractive Index 1.4595[1]

Storage Temperature 2-8 °C[1]

Synthesis and Stereocontrol
The synthesis of enantiomerically pure (1S,2S)-2-Methoxycyclohexanol is a critical process

for its application in stereoselective synthesis. Methods often involve the stereoselective

reduction of a corresponding ketone or the resolution of a racemic mixture. One notable

application is its role as a key chiral intermediate in the synthesis of tricyclic β-lactam

antibiotics.[2][6]

Illustrative Synthetic Workflow
The following diagram illustrates a generalized workflow for obtaining enantiomerically pure

(1S,2S)-2-Methoxycyclohexanol.
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Generalized Synthetic Workflow for (1S,2S)-2-Methoxycyclohexanol
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Caption: Generalized workflow for the synthesis of (1S,2S)-2-Methoxycyclohexanol.

Applications in Drug Development and Organic
Synthesis
The well-defined stereochemistry of (1S,2S)-2-Methoxycyclohexanol makes it a valuable

chiral building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its primary

applications are detailed below.
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Logical Relationship of Applications

Applications of (1S,2S)-2-Methoxycyclohexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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